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Compound of Interest

Compound Name: Vinyl phenyl acetate

Cat. No.: B102308

A comprehensive review of the kinetic data for the hydrolysis of vinyl phenyl acetate did not
yield specific experimental studies for this compound. However, to provide valuable insights for
researchers, scientists, and drug development professionals, this guide offers a comparative
analysis of the hydrolysis kinetics of two structurally related esters: vinyl acetate and phenyl
acetate. The following sections detail the experimental data, protocols, and reaction
mechanisms for the hydrolysis of these compounds.

Kinetic Data for Vinyl Acetate Hydrolysis

The hydrolysis of vinyl acetate has been studied under various conditions, primarily focusing on
acid-catalyzed and enzyme-catalyzed reactions.
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Catalyst/Condition

Kinetic Parameters

Comments

Acid (6% H2S04)

75% faster than ethyl acetate

Hydrolyzes primarily by the
same mechanism as ethyl

acetate.[1]

Acid (Variable H2S04)

The alternative ASe2
mechanism becomes more
significant at higher acid

concentrations.[1]

Oral Mucosa Homogenates
(Rat)

Vmax: 90 nmol/min, Km: 0.5
mM

Activity was highest in the
dorsal interior region of the

oral cavity.[2]

Oral Mucosa Homogenates

(Mouse)

Vmax: 6 nmol/min, Km: 0.9
mM

Activity was highest in the
dorsal interior region of the

oral cavity.[2]

Poly(vinyl acetate) (Acid-

catalyzed)

Rate constant: 1.2 x 10—2
hour-1 (at 35°C)

Follows a pseudo-first-order
rate law.[3]

Kinetic Data for Phenyl Acetate Hydrolysis

The hydrolysis of phenyl acetate is often studied under neutral, base-catalyzed, or acetate-

catalyzed conditions.
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Catalyst/Condition Kinetic Parameters Comments
Activation energies decrease The reaction is characterized
Acetate Buffer (pH 5) with increasing acetate by a very low rate in non-
concentration.[4] irradiated environments.[4]
Base-catalyzed (pH 6.3) - The reaction is first-order.[5]

Arrhenius parameters

Base-catalyzed (pH 6) Ea: 78.0 kJ/mol, In A: 22.9 ) )
determined for fluids.[5]
Arrhenius parameters
Base-catalyzed (pH 7) Ea: 77.0 kd/mol, In A: 23.7 ] ]
determined for fluids.[5]
Heterogeneous (in presence of  Reaction rate increased The catalytic effect develops
crushed sandstone) dramatically. slowly.[5]

Experimental Protocols
Vinyl Acetate Hydrolysis

Acid-Catalyzed Hydrolysis Monitoring: The kinetics of the acid-catalyzed hydrolysis of vinyl
acetate can be monitored by observing the change in the ultraviolet (UV) spectrum due to the
formation of the product, acetaldehyde.[1] The reaction is typically carried out in a temperature-
controlled environment, with measurements taken at 25.00 + 0.02°C.[1]

Enzyme-Catalyzed Hydrolysis in Biological Samples: For studying the hydrolysis by
carboxylesterases in oral mucosa, the following protocol can be used:

o Prepare homogenates of the specific tissue region (e.g., dorsal interior, dorsal tongue
surface).[2]

 Incubate aliquots of the homogenates with varying concentrations of vinyl acetate (e.g., 0.05-
10 mM) for a set time, such as 30 minutes.[2]

e Quantify the production of acetaldehyde using High-Performance Liquid Chromatography
(HPLC).[2]

Phenyl Acetate Hydrolysis
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Acetate-Catalyzed Hydrolysis in a Buffered Solution: The kinetic study of phenyl acetate
hydrolysis catalyzed by sodium acetate can be performed as follows:

e Prepare a buffered aqueous solution of sodium acetate and acetic acid at a specific pH (e.g.,
pH=5).[4]

e Since phenyl acetate is not soluble in water, a "master solution” can be prepared by
dissolving the ester in dioxane.[6]

e Run the reaction at different temperatures (e.g., in the 293-318 K range) and at various
concentrations of sodium acetate and acetic acid.[4]

e Monitor the reaction progress by taking samples at regular intervals and analyzing them
using a UV-Vis spectrophotometer. The concentration of phenyl acetate can be determined
by measuring the absorbance at two selected wavelengths (e.g., 258 nm and 279.5 nm) to
account for interference from the product (phenol).[6]

Base-Catalyzed Hydrolysis: The base-catalyzed hydrolysis of phenyl acetate can be
investigated with the following experimental setup:

o Use a batch reactor with a temperature-controlled water bath.[5]

o Employ a sodium citrate buffer solution to maintain a constant pH throughout the experiment.

[5]
« Initiate the reaction by injecting phenyl acetate into the reactor.[5]

» Continuously circulate the solution between the reaction chamber and a fluorescence
spectrophotometer to measure the concentration of the product, phenol, over time.[5]

Visualizing the Experimental Workflow

The following diagram illustrates a generalized experimental workflow for the kinetic study of
ester hydrolysis.
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Caption: Experimental workflow for kinetic analysis of ester hydrolysis.
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Reaction Mechanisms

The hydrolysis of vinyl acetate and phenyl acetate proceed through different mechanisms,
primarily influenced by the reaction conditions.

Vinyl Acetate Hydrolysis

The acid-catalyzed hydrolysis of vinyl acetate can occur via two primary mechanisms[1]:

e A-AC2 Mechanism: This is the typical mechanism for ester hydrolysis, involving the
protonation of the carbonyl oxygen, followed by the nucleophilic attack of water.

o A-SE2 Mechanism: This alternative mechanism involves the rate-determining protonation of
the vinyl double bond. This pathway becomes more significant at higher acid concentrations.

[1]
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Caption: Acid-catalyzed hydrolysis mechanisms of vinyl acetate.

Phenyl Acetate Hydrolysis

The hydrolysis of phenyl acetate, particularly under neutral to basic conditions, is typically
base-catalyzed. The overall reaction involves the nucleophilic attack of a hydroxide ion on the
carbonyl carbon of the ester, leading to the formation of phenol and an acetate ion.[5]
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Caption: Base-catalyzed hydrolysis of phenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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